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(1,4)benzothiazine

Cat. No.: B117147 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the medicinal chemistry of the

pyridobenzothiazine scaffold, a promising heterocyclic core in the development of novel

therapeutic agents. This document details the synthesis, structure-activity relationships (SAR),

and mechanisms of action of pyridobenzothiazine derivatives, with a particular focus on their

anticancer properties.

Introduction
Pyridobenzothiazines are a class of heterocyclic compounds that are structurally related to

phenothiazines. They are characterized by a tricyclic system where one or both of the benzene

rings of the phenothiazine core are replaced by a pyridine ring. This modification to an

azaphenothiazine structure has been shown to significantly influence the biological activity of

these compounds.[1][2] The incorporation of the pyridine ring(s) alters the electronic and steric

properties of the molecule, leading to a diverse range of pharmacological effects. Notably,

pyridobenzothiazine derivatives have demonstrated potent anticancer activity against a variety

of cancer cell lines, often exceeding the efficacy of established chemotherapeutic agents like

cisplatin.[2][3] Their mechanism of action frequently involves the induction of apoptosis and cell

cycle arrest in cancer cells.[1][4] This guide will delve into the key aspects of
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pyridobenzothiazine chemistry and pharmacology, providing researchers with a solid

foundation for further investigation and drug development efforts.

Synthesis of the Pyridobenzothiazine Scaffold
The synthesis of the pyridobenzothiazine core can be achieved through several routes, most

commonly involving a Smiles rearrangement or an Ullmann condensation. The specific isomer

of the pyridobenzothiazine scaffold (e.g., 1,6-diaza, 1,8-diaza, 3,6-diaza) is determined by the

starting pyridine derivatives.

General Synthetic Workflow
The overall process for the synthesis and derivatization of pyridobenzothiazines typically

follows the workflow outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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